N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C20H25NO2/c1-5-16-8-7-9-17(6-2)20(16)21-19(22)13-23-18-11-10-14(3)12-15(18)4/h7-12H,5-6,13H2,1-4H3,(H,21,22)
• InChI Key: RZAVZHNPLYSRMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)COC2=C(C=C(C=C2)C)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become the most commonly used insect repellent in the world. DEET is known for its effectiveness in repelling a wide range of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

The exact mechanism of action of N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide is not fully understood. It is believed that N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide works by interfering with the insect's ability to detect the presence of humans or other animals. N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide may also interfere with the insect's ability to locate a suitable host for feeding.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has been found to have a low level of toxicity in humans and other animals. However, it has been associated with some adverse effects, including skin irritation, eye irritation, and neurological symptoms such as headaches, dizziness, and seizures. N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has also been found to have some potential for environmental toxicity.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has several advantages for use in lab experiments. It is readily available, cost-effective, and has a long shelf life. However, N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has some limitations for use in lab experiments. It may interfere with the results of certain assays, and its potential toxicity may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide. One area of research is the development of more effective and safer insect repellents. Another area of research is the study of the environmental impact of N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide and other insect repellents. Additionally, further research is needed to understand the mechanism of action of N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide and its potential effects on human health.

Synthesis Methods

N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide is synthesized through a multi-step process involving the reaction of 2,6-diethylphenol with chloroacetyl chloride, followed by a reaction with 2,4-dimethylphenol. The final product is then purified through a process of recrystallization.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has been extensively studied for its effectiveness as an insect repellent. It has also been studied for its potential toxicity to humans and other animals. N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has been found to be effective in repelling a wide range of insects, including those that may transmit diseases such as malaria, dengue fever, and West Nile virus. N-(2,6-diethylphenyl)-2-(2,4-dimethylphenoxy)acetamide has also been studied for its potential use in agriculture as a pesticide.